Cas no 874784-11-9 (2-bromo-4,5-difluorobenzene-1-sulfonyl chloride)

2-Bromo-4,5-difluorobenzene-1-sulfonyl chloride is a highly reactive organosulfur compound primarily used as a versatile intermediate in organic synthesis. Its key structural features—a sulfonyl chloride group and halogen substituents (bromine and fluorine)—make it valuable for introducing sulfonyl functionalities or facilitating further derivatization in pharmaceuticals, agrochemicals, and materials science. The electron-withdrawing fluorine atoms enhance reactivity in nucleophilic substitution reactions, while the bromine offers a handle for cross-coupling transformations. This compound is particularly useful in constructing complex aromatic systems or as a precursor for sulfonamide synthesis. Proper handling under anhydrous conditions is recommended due to its moisture sensitivity.

2-bromo-4,5-difluorobenzene-1-sulfonyl chloride structure

874784-11-9 structure

Product Name:2-bromo-4,5-difluorobenzene-1-sulfonyl chloride

CAS No:874784-11-9

MF:C₆H₂BrClF₂O₂S

MW:291.497685909271

MDL:MFCD04035650

CID:1067760

PubChem ID:2783366

Update Time:2025-06-09

2-bromo-4,5-difluorobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-4,5-difluorobenzenesulfonyl chloride
- 2-BROMO-4,5-DIFLUOROBENZENESULPHONYL CHLORIDE
- 2-bromo-4,5-difluorobenzene-1-sulfonyl chloride
- DTXSID401256779
- AKOS025286349
- CS-0206388
- 874784-11-9
- PS-10813
- MFCD04035650
- AM87895
- 2-Bromo-4,5-difluorobenzene-1-sulfonylchloride
- N10265
- ZJB78411
- MDL： MFCD04035650
- Inchi： 1S/C6H2BrClF2O2S/c7-3-1-4(9)5(10)2-6(3)13(8,11)12/h1-2H
- InChI Key： RZIOWUSICQPJJF-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(=CC=1S(=O)(=O)Cl)F)F

Computed Properties

Exact Mass: 289.86155g/mol
Monoisotopic Mass: 289.86155g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 279
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 42.5Å²

2-bromo-4,5-difluorobenzene-1-sulfonyl chloride Pricemore >>

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